Cas no 63405-90-3 (4-Amino-2,6-dimethylbenzaldehyde)

• Product Name: 4-Amino-2,6-dimethylbenzaldehyde
• CAS No: 63405-90-3
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 838894
• PubChem ID: 12381235
• Update Time: 2025-11-02

4-Amino-2,6-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-dimethylbenzaldehyde
• Benzaldehyde, 4-amino-2,6-dimethyl-
• Benzaldehyde, 4-amino-2,6-dimethyl- (9CI)
• CS-0223640
• DTXSID60495438
• EN300-116120
• AKOS006338254
• RYOVQGPPVBEYFV-UHFFFAOYSA-N
• G50114
• 63405-90-3
• DB-331994
• Z1203581135
• SCHEMBL1250587

• Inchi： 1S/C9H11NO/c1-6-3-8(10)4-7(2)9(6)5-11/h3-5H,10H2,1-2H3
• InChI Key： RYOVQGPPVBEYFV-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=CC(=CC=1C)N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Amino-2,6-dimethylbenzaldehyde

4-Amino-2,6-dimethylbenzaldehyde (CAS No. 63405-90-3): Properties, Applications, and Market Insights

4-Amino-2,6-dimethylbenzaldehyde (CAS No. 63405-90-3) is an important organic compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. This aromatic aldehyde features an amino group and two methyl substituents on the benzene ring, giving it unique chemical properties that make it valuable for various synthetic applications.

The molecular formula of 4-Amino-2,6-dimethylbenzaldehyde is C9H11NO, with a molecular weight of 149.19 g/mol. Its chemical structure combines the reactivity of an aldehyde group with the electron-donating effects of the amino and methyl groups, making it particularly useful as a building block in organic synthesis. Researchers often search for "4-Amino-2,6-dimethylbenzaldehyde synthesis" or "CAS 63405-90-3 applications" when exploring its potential uses.

In pharmaceutical research, this compound serves as a key intermediate for the synthesis of various drug candidates. Its structural features make it valuable for creating molecules with potential biological activity. Recent studies have investigated its derivatives for applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The search terms "4-Amino-2,6-dimethylbenzaldehyde pharmaceutical uses" and "63405-90-3 in drug discovery" reflect growing interest in this area.

The compound's properties have also found applications in material science. Its ability to form Schiff bases through reaction with primary amines makes it useful for creating novel polymers and coordination compounds. Researchers looking for "2,6-dimethyl-4-aminobenzaldehyde applications" or "63405-90-3 in material science" will find numerous studies exploring these possibilities.

From a commercial perspective, 4-Amino-2,6-dimethylbenzaldehyde has seen steady demand in recent years. The global market for specialty chemicals has driven interest in this compound, with manufacturers offering various purity grades to meet different industrial requirements. Quality control parameters typically include assays above 98% purity, with careful monitoring of impurities that might affect downstream applications.

Environmental and safety considerations for handling 4-Amino-2,6-dimethylbenzaldehyde follow standard laboratory practices for aromatic amines. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound. Storage recommendations typically suggest keeping it in a cool, dry place away from strong oxidizers.

Analytical characterization of CAS 63405-90-3 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods help verify the compound's identity and purity, which are crucial for research and industrial applications. The search phrase "4-Amino-2,6-dimethylbenzaldehyde characterization" yields numerous technical resources on these analytical methods.

Recent advancements in green chemistry have explored more sustainable synthetic routes to 4-Amino-2,6-dimethylbenzaldehyde. Researchers are investigating catalytic methods and solvent-free conditions to reduce environmental impact while maintaining high yields. These developments align with current trends in chemical manufacturing and respond to searches for "green synthesis of 63405-90-3".

The compound's stability profile makes it suitable for various formulation applications. Its shelf life under proper storage conditions typically exceeds two years, though regular quality checks are recommended for critical applications. This stability contributes to its popularity as a chemical intermediate in multiple industries.

Future research directions for 4-Amino-2,6-dimethylbenzaldehyde may focus on expanding its applications in nanotechnology and advanced materials. The compound's molecular structure offers possibilities for creating functionalized surfaces and novel nanomaterials, areas that are currently receiving significant research attention worldwide.

For researchers and industrial users seeking technical specifications, most suppliers provide detailed certificates of analysis for CAS 63405-90-3. These documents typically include information on physical properties, solubility characteristics, and spectroscopic data, addressing common search queries like "4-Amino-2,6-dimethylbenzaldehyde technical data" or "63405-90-3 specifications".

In summary, 4-Amino-2,6-dimethylbenzaldehyde represents a versatile chemical building block with growing importance in multiple scientific and industrial fields. Its unique combination of functional groups and stability characteristics ensure continued interest from researchers and manufacturers alike, making it a compound worth watching in the evolving landscape of specialty chemicals.